Cas no 2229492-87-7 (1-(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)ethan-1-one)

• Product Name: 1-(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)ethan-1-one
• CAS No: 2229492-87-7
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 6597965
• PubChem ID: 165882241
• Update Time: 2025-05-21

1-(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)ethan-1-one
• 2229492-87-7
• EN300-1811166
• 1-(1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropyl)ethan-1-one

• Inchi： 1S/C14H20O/c1-9(15)14(6-7-14)11-5-4-10-8-12(11)13(10,2)3/h5,10,12H,4,6-8H2,1-3H3
• InChI Key： NARARAJPXQQIDN-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropyl)ethan-1-one

Comprehensive Overview of 1-(1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropyl)ethan-1-one (CAS No. 2229492-87-7)

The compound 1-(1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropyl)ethan-1-one (CAS No. 2229492-87-7) is a specialized organic molecule with a unique bicyclic structure. Its 6,6-dimethylbicyclo[3.1.1]hept-2-ene core is a derivative of pinene, a naturally occurring terpene, which has garnered significant interest in fragrance, flavor, and pharmaceutical research. The addition of a cyclopropyl group and an acetyl moiety enhances its potential applications in synthetic chemistry and material science.

Recent trends in green chemistry and sustainable synthesis have increased demand for structurally complex intermediates like 1-(1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropyl)ethan-1-one. Researchers are exploring its role in catalysis and chiral auxiliaries, particularly in asymmetric synthesis. Its rigid bicyclic framework offers steric control, making it valuable for designing high-performance polymers and advanced agrochemicals.

The compound’s CAS No. 2229492-87-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in patent literature and industrial R&D. Questions such as "synthetic routes for 6,6-dimethylbicyclo[3.1.1]hept-2-ene derivatives" or "applications of cyclopropyl ketones in medicinal chemistry" highlight user interest. Its low environmental persistence aligns with EPA guidelines, further driving adoption.

In flavor and fragrance industries, the compound’s woody-pine aroma profile is leveraged for niche perfumery. Its non-toxic nature and high volatility make it suitable for eco-friendly solvents. Additionally, computational studies suggest potential in drug delivery systems due to its lipophilic character and metabolic stability.

From a regulatory standpoint, 1-(1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropyl)ethan-1-one complies with REACH and FDA GRAS status for specific uses. Analytical methods like GC-MS and NMR are routinely employed for purity assessment, addressing queries like "analytical techniques for bicyclic ketones". Future research may focus on biocatalytic production to meet circular economy goals.